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Compound of Interest

Compound Name: Spautin-1

Cat. No.: B610934

Application Notes and Protocols for Spautin-1
Preparing Stock Solutions and Working Dilutions of
Spautin-1 for Research Applications

Audience: Researchers, scientists, and drug development professionals.

Introduction

Spautin-1 (Specific and Potent Autophagy Inhibitor-1) is a widely used small molecule inhibitor
of autophagy. It functions by targeting two ubiquitin-specific peptidases, USP10 and USP13,
which leads to the degradation of the Vps34/Beclin-1 complex, a key initiator of autophagy.[1]
[2][3] These application notes provide detailed protocols for the preparation of Spautin-1 stock
solutions and subsequent working dilutions for use in various research applications.

Spautin-1: Chemical and Physical Properties

A summary of the key quantitative data for Spautin-1 is presented in the table below for easy
reference.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b610934?utm_src=pdf-interest
https://www.benchchem.com/product/b610934?utm_src=pdf-body
https://www.benchchem.com/product/b610934?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3441147/
https://pubmed.ncbi.nlm.nih.gov/21962518/
https://www.cancer.fr/professionnels-de-sante/veille/nota-bene-cancer/bulletin-n-106/beclin1-controls-the-levels-of-p53-by-regulating-the-deubiquitination-activity-of-usp10-and-usp13
https://www.benchchem.com/product/b610934?utm_src=pdf-body
https://www.benchchem.com/product/b610934?utm_src=pdf-body
https://www.benchchem.com/product/b610934?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610934?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Property Value Source(s)
Molecular Formula CisH11F2Ns [415]
Molecular Weight 271.26 g/mol [6]

Purity >95% to 299% (HPLC) [4]
Appearance Crystalline solid, off-white [4]

15 mg/mL to 100 mM (~27.13

Solubility in DMSO mgimL) [4][5]
Solubility in Ethanol ~10 mg/mL [415]
Solubility in DMF ~30 mg/mL [4115]
ICso for USP10 ~0.58 - 0.6 UM [6][7]
ICso for USP13 ~0.69 - 0.7 uM [6][7]
Storage (Powder) -20°C for = 4 years [41[8]

-20°C for up to 3 months;
Storage (Stock Sol.) 80°C for up to 2 years 9]

Mechanism of Action: Spautin-1 Signaling Pathway

Spautin-1 inhibits autophagy by promoting the degradation of the Vps34 PI3 kinase complex.
[2] It achieves this by inhibiting the deubiquitinating enzymes USP10 and USP13, which are
responsible for stabilizing the Beclin-1 subunit of the Vps34 complex.[1][2][10] Inhibition of
USP10/13 leads to increased ubiquitination and subsequent proteasomal degradation of
Beclin-1, disrupting the formation of the autophagosome.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b610934?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC3441147/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3441147/
https://pubmed.ncbi.nlm.nih.gov/21962518/
https://pubmed.ncbi.nlm.nih.gov/21962518/
https://www.cancer.fr/professionnels-de-sante/veille/nota-bene-cancer/bulletin-n-106/beclin1-controls-the-levels-of-p53-by-regulating-the-deubiquitination-activity-of-usp10-and-usp13
https://www.cancer.fr/professionnels-de-sante/veille/nota-bene-cancer/bulletin-n-106/beclin1-controls-the-levels-of-p53-by-regulating-the-deubiquitination-activity-of-usp10-and-usp13
https://cdn.caymanchem.com/cdn/insert/17769.pdf
https://www.caymanchem.com/product/17769/spautin-1
https://www.selleckchem.com/products/spautin-1.html
https://www.selleckchem.com/datasheet/spautin-1-S788801-DataSheet.html
https://www.targetmol.com/compound/spautin%201
https://www.medchemexpress.com/Spautin-1.html
https://www.mdpi.com/1422-0067/18/12/2541
https://www.benchchem.com/product/b610934#preparing-spautin-1-stock-solution-and-working-dilutions
https://www.benchchem.com/product/b610934#preparing-spautin-1-stock-solution-and-working-dilutions
https://www.benchchem.com/product/b610934#preparing-spautin-1-stock-solution-and-working-dilutions
https://www.benchchem.com/product/b610934#preparing-spautin-1-stock-solution-and-working-dilutions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610934?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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